Prednisolone 11,21-Diacetate
Prednisolone 11,21-Diacetate
Brand Name:
Vulcanchem
CAS No.:
98523-85-4
VCID:
VC0041096
InChI:
InChI=1S/C25H32O7/c1-14(26)31-13-21(29)25(30)10-8-19-18-6-5-16-11-17(28)7-9-23(16,3)22(18)20(32-15(2)27)12-24(19,25)4/h7,9,11,18-20,22,30H,5-6,8,10,12-13H2,1-4H3/t18-,19-,20-,22+,23-,24-,25-/m0/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)OC(=O)C)C)O
Molecular Formula:
C25H32O7
Molecular Weight:
444.5 g/mol
Prednisolone 11,21-Diacetate
CAS No.: 98523-85-4
Reference Standards
VCID: VC0041096
Molecular Formula: C25H32O7
Molecular Weight: 444.5 g/mol
| CAS No. | 98523-85-4 |
|---|---|
| Product Name | Prednisolone 11,21-Diacetate |
| Molecular Formula | C25H32O7 |
| Molecular Weight | 444.5 g/mol |
| IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-11-acetyloxy-17-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C25H32O7/c1-14(26)31-13-21(29)25(30)10-8-19-18-6-5-16-11-17(28)7-9-23(16,3)22(18)20(32-15(2)27)12-24(19,25)4/h7,9,11,18-20,22,30H,5-6,8,10,12-13H2,1-4H3/t18-,19-,20-,22+,23-,24-,25-/m0/s1 |
| Standard InChIKey | NTDDKQGHIJOKSN-WEXULQILSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)OC(=O)C)C)O |
| SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)OC(=O)C)C)O |
| Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)OC(=O)C)C)O |
| Synonyms | 11β,17,21-Trihydroxypregna-1,4-diene-3,20-dione 11,21-Diacetate; (11β)-11,21-Bis(acetyloxy)-17-hydroxy-pregna-1,4-diene-3,20-dione |
| PubChem Compound | 14885135 |
| Last Modified | Nov 12 2021 |
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